Cas no 1724-18-1 (Oleanolic acid derivative 1)

• Product Name: Oleanolic acid derivative 1
• CAS No: 1724-18-1
• Molecular Formula: C₃₁H₄₈O₂
• Molecular Weight: 452.7116
• CID: 2601658

Oleanolic acid derivative 1 Properties

Names and Identifiers

• Oleanolic acid derivative 1

• InChIKey： IOPWKRLDGMBGCA-BUESHWSCSA-N
• Inchi： 1S/C31H48O2/c1-20(2)21-11-13-28(5)22(21)12-14-30(7)25(28)10-9-23-24-19-27(3,4)15-17-31(24,26(32)33-8)18-16-29(23,30)6/h9,22,24-25H,10-19H2,1-8H3/t22-,24-,25+,28-,29+,30+,31-/m0/s1
• SMILES： O(C([H])([H])[H])C([C@]12C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]1([H])C1=C([H])C([H])([H])[C@]3([H])[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])/C(=C(/C([H])([H])[H])\C([H])([H])[H])/[C@]4([H])C([H])([H])C([H])([H])[C@@]3(C([H])([H])[H])[C@]1(C([H])([H])[H])C([H])([H])C2([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Heavy Atom Count: 33
• Complexity: 919
• XLogP3: 8.5
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Delta-5-steroids